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Compound of Interest

Compound Name: 5-Amino-2-fluorophenol

Cat. No.: B189856

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 5-Amino-
2-fluorophenol (CAS No. 100367-48-4), a key building block in the synthesis of
pharmaceuticals and other specialty chemicals. This document also outlines a representative
experimental protocol for a common application of this compound and presents relevant data in
a structured format to aid in research and development.

Physicochemical Properties

5-Amino-2-fluorophenol is a substituted aromatic compound with the following properties:

Property Value
CAS Number 100367-48-4
Molecular Formula CsHsFNO

Molecular Weight 127.12 g/mol [1]
Appearance Solid

Boiling Point 156-158 °C[2]
Purity Typically 295%
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Commercial Suppliers

The following table summarizes commercially available 5-Amino-2-fluorophenol from various
suppliers. Please note that pricing and availability are subject to change and should be
confirmed with the respective suppliers.

) ) Available
Supplier Product Number Purity .
Quantities

Sigma-Aldrich APO456798394 95%]2] Inquire
Apollo Scientific APO456798394 95% Inquire
Hoffman Fine ) )

) HFC2070 Inquire Inquire
Chemicals
Echemi - 95+% Inquire

Key Applications in Research and Development

5-Amino-2-fluorophenol is a valuable intermediate in organic synthesis, particularly in the
development of novel pharmaceuticals and functional materials. Its bifunctional nature,
possessing both an amino and a hydroxyl group, allows for versatile reactivity. A primary
application is in the synthesis of benzoxazole derivatives, which are important scaffolds in
medicinal chemistry.[3] Benzoxazoles are known to exhibit a wide range of biological activities,
making them attractive targets for drug discovery programs.

Experimental Protocol: Synthesis of a Benzoxazole
Derivative

The following is a representative protocol for the synthesis of a 2-substituted benzoxazole from
5-Amino-2-fluorophenol and a carboxylic acid, a common transformation for this class of
compounds.

Reaction: Condensation of 5-Amino-2-fluorophenol with a substituted benzoic acid to form a
6-fluoro-substituted 2-arylbenzoxazole.

Materials:
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e 5-Amino-2-fluorophenol

¢ Substituted Benzoic Acid (e.g., p-toluic acid)

e Polyphosphoric Acid (PPA)

e Toluene

e Sodium Bicarbonate Solution (saturated)

o Ethyl Acetate

e Magnesium Sulfate (anhydrous)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 5-Amino-2-fluorophenol (1 equivalent) and the substituted benzoic
acid (1.1 equivalents).

o Reaction Medium: Add polyphosphoric acid (PPA) to the flask in sufficient quantity to ensure
efficient stirring of the reaction mixture.

o Heating: Heat the reaction mixture to 180-200°C with vigorous stirring for 4-6 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to approximately 100°C and
carefully pour it onto crushed ice.

o Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium
bicarbonate solution until the pH is approximately 7-8.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude
product.
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« Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 2-

substituted-6-fluorobenzoxazole.

Visualizing the Workflow

The following diagram illustrates the key steps in the synthesis of a benzoxazole derivative
from 5-Amino-2-fluorophenol.
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Workflow for Benzoxazole Synthesis

1. Reaction Setup
- 5-Amino-2-fluorophenol
- Substituted Benzoic Acid
- Polyphosphoric Acid (PPA)

2. Heating

- 180-200°C
- 4-6 hours

3. Work-up
- Quench with ice

4. Neutralization
- Saturated NaHCO3

5. Extraction
- Ethyl Acetate

6. Drying & Concentration
- Anhydrous MgS0O4
- Rotary Evaporatlon

7. Purification
- Column Chromatography
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Caption: A schematic overview of the synthetic workflow for producing a 2-substituted-6-
fluorobenzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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